Cas no 1062295-85-5 (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole)

5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazole is a fluorinated pyrazole derivative characterized by its cyclopropyl and trifluoromethyl substituents, which enhance its steric and electronic properties. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, owing to its stability and reactivity in heterocyclic transformations. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, making it valuable in the design of bioactive molecules. Its rigid cyclopropyl ring further influences conformational stability, aiding in selective binding interactions. The compound is typically employed in cross-coupling reactions, cyclizations, and as a building block for more complex heterocyclic systems, offering synthetic flexibility for medicinal and material science applications.

5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole structure

1062295-85-5 structure

Product Name:5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole

CAS No:1062295-85-5

MF:C₇H₇F₃N₂

MW:176.139091730118

CID:2873431

PubChem ID:7147438

Update Time:2025-06-07

5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole
- 3-cyclopropyl-5-(trifluoromethyl)-1H-Pyrazole
- 3-Cyclopropyl-5-trifluoromethyl-1H-pyrazole
- 5-Cyclopropyl-3-trifluoromethyl-1H-pyrazole
- 5-cyclopropyl-3-(trifluoromethyl)pyrazole
- 1H-Pyrazole, 5-cyclopropyl-3-(trifluoromethyl)-
- 7685AC
- BBL008532
- SBB020604
- STK256645
- AB0218481
- W18871
- NCGC00330637-01
- NF-0724
- CS-0060774
- DB-058858
- EN300-41739
- DTXSID30428076
- F2169-0697
- AB01324980-02
- 3-cyclopropyl-5-trifluoromethylpyrazole
- SCHEMBL1667926
- SCHEMBL16637163
- 3-cyclopropyl-5-(trifluoromethyl)-2H-pyrazole
- 1062295-85-5
- MFCD03422575
- ALBB-004410
- MFCD15143082
- AKOS002160522
- 1H-Pyrazole, 3-cyclopropyl-5-(trifluoromethyl)-
- J-517451
- DB-100308
- AKOS000308135
- F30515
- 1027617-86-2
- Z336080298
- CS-0356427
- MDL： MFCD03422575
- Inchi： 1S/C7H7F3N2/c8-7(9,10)6-3-5(11-12-6)4-1-2-4/h3-4H,1-2H2,(H,11,12)
- InChI Key： SUCMXFIPSVVVQE-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C2CC2)NN=1)(F)F

Computed Properties

Exact Mass: 176.05613272g/mol
Monoisotopic Mass: 176.05613272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 28.7

5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C264611-100mg	5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazole	1062295-85-5		100mg	$ 70.00	2022-04-01
TRC	C264611-500mg	5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazole	1062295-85-5		500mg	$ 210.00	2022-04-01
TRC	C264611-1g	5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazole	1062295-85-5		1g	$ 340.00	2022-04-01
Chemenu	CM420161-100mg	5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole	1062295-85-5	95%+	100mg	$168	2023-01-04
Chemenu	CM420161-250mg	5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole	1062295-85-5	95%+	250mg	$230	2023-01-04
Chemenu	CM420161-1g	5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole	1062295-85-5	95%+	1g	$538	2023-01-04
Enamine	EN300-41739-0.05g	5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole	1062295-85-5	95.0%	0.05g	$22.0	2025-02-20
Enamine	EN300-41739-0.1g	5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole	1062295-85-5	95.0%	0.1g	$33.0	2025-02-20
Enamine	EN300-41739-0.25g	5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole	1062295-85-5	95.0%	0.25g	$47.0	2025-02-20
Enamine	EN300-41739-0.5g	5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole	1062295-85-5	95.0%	0.5g	$73.0	2025-02-20